Cas no 92280-14-3 (3-[14-Hydroxy-14-[octahydro-5'-(1,4,7-trihydroxydecyl)[2,2'-bifuran]-5-yl]tetradecyl]-5-methyl-2(5H)-furanone)
92280-14-3 structure
Product Name:3-[14-Hydroxy-14-[octahydro-5'-(1,4,7-trihydroxydecyl)[2,2'-bifuran]-5-yl]tetradecyl]-5-methyl-2(5H)-furanone
CAS No:92280-14-3
MF:C37H66O8
MW:638.915153026581
CID:1971985
PubChem ID:162945902
Update Time:2025-04-21
3-[14-Hydroxy-14-[octahydro-5'-(1,4,7-trihydroxydecyl)[2,2'-bifuran]-5-yl]tetradecyl]-5-methyl-2(5H)-furanone Chemical and Physical Properties
Names and Identifiers
-
- 3-[14-Hydroxy-14-[octahydro-5'-(1,4,7-trihydroxydecyl)[2,2'-bifuran]-5-yl]tetradecyl]-5-methyl-2(5H)-furanone
- DTXSID401043964
- 92280-14-3
-
- Inchi: 1S/C37H66O8/c1-3-4-5-6-7-8-12-15-18-31(39)35-23-24-36(45-35)33(41)21-20-32(40)34-22-19-30(44-34)17-14-11-9-10-13-16-29(38)26-28-25-27(2)43-37(28)42/h25,27,29-36,38-41H,3-24,26H2,1-2H3/t27-,29+,30-,31-,32-,33+,34+,35+,36+/m0/s1
- InChI Key: HKMBLJVHVBJAIH-KWENDKABSA-N
- SMILES: O1[C@@H]([C@H](CCCCCCCCCC)O)CC[C@@H]1[C@@H](CC[C@@H]([C@H]1CC[C@H](CCCCCCC[C@H](CC2C(=O)O[C@@H](C)C=2)O)O1)O)O
Computed Properties
- Exact Mass: 638.47576906g/mol
- Monoisotopic Mass: 638.47576906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 45
- Rotatable Bond Count: 25
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 126Ų
3-[14-Hydroxy-14-[octahydro-5'-(1,4,7-trihydroxydecyl)[2,2'-bifuran]-5-yl]tetradecyl]-5-methyl-2(5H)-furanone Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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